N-(5-ethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-(5-ethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C13H14F3NO/c1-2-8-3-4-9-6-11(7-10(9)5-8)17-12(18)13(14,15)16/h3-5,11H,2,6-7H2,1H3,(H,17,18)
• InChI Key: JUKKOFDOKRVDKM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(CC(C2)NC(=O)C(F)(F)F)C=C1
• Molecular Formula: C13H14F3NO
• DSSTOX Substance ID: DTXSID50436330
• Molecular Weight: 257.25 g/mol
• CAS RN: 601487-88-1

Description

N-(5-ethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide (EDTA) is a synthetic compound used in a variety of scientific research applications. It is a white, crystalline, odorless, water-soluble solid with a melting point of 173-174°C. EDTA is a chelating agent, which means it binds to metal ions, forming a complex that can be used for a variety of purposes. It is used in pharmaceuticals, food preservation, and as a stabilizing agent in laboratory experiments.

Scientific Research Applications

1. Forensic Science Applications

The compound's derivatives, such as trifluoroacetamides, are used in forensic science for the detection and quantification of substances like ethyl-glucuronide (EtG) in hair samples. This is particularly useful in the diagnosis of chronic alcohol consumption. For example, a study by Jurado et al. (2004) utilized water and pentafluoropropionic anhydride (PFPA) for extracting and derivatizing agents, respectively, demonstrating high recoveries and stable derivatives for EtG detection in hair samples (Jurado, Soriano, Gimenez, & Menéndez, 2004).

2. Pharmaceutical Research

N-(5-ethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide and its related compounds are explored in pharmaceutical research for their potential therapeutic properties. Mphahlele et al. (2017) synthesized a series of related compounds and evaluated them for in vitro antiplasmodial properties against Plasmodium falciparum, a malaria-causing parasite. Preliminary results indicated biological activity in specific compound combinations, suggesting potential use in antimalarial drugs (Mphahlele, Mmonwa, & Choong, 2017).

3. Organic Chemistry and Synthesis

In the field of organic chemistry, derivatives of N-(5-ethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide are utilized as intermediates in various synthetic processes. For instance, research by Sato et al. (2005) demonstrated the use of ethyl bromodifluoroacetate, a related compound, in the synthesis of difluoro-β-lactams and 3-amino-2,2-difluorocarboxylic esters. These compounds are significant in the development of various organic molecules, showcasing the versatility of trifluoroacetamide derivatives in synthetic organic chemistry (Sato, Tarui, Matsuda, Omote, Ando, & Kumadaki, 2005).

4. Analytical Chemistry Applications

Trifluoroacetamide derivatives are also significant in analytical chemistry for the improvement of derivatization techniques, as seen in the detection of contaminants in drinking water. Kubwabo et al. (2009) developed a new derivatization procedure using N-methyl-bis-trifluoroacetamide (MBTFA) for the detection of 3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone in drinking water, demonstrating enhanced detection limits and analysis time efficiency (Kubwabo, Stewart, Gauthier, & Gauthier, 2009).

Synthesis routes and methods

Procedure details

Preferably in Step (iii), N-(5-acetyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide is treated with hydrogen gas to form N-(5-ethyl-2,3-dihydro-1H-inden-2-yl)-2,2,2-trifluoroacetamide having Formula (XI)